1-((2,3-Difluoro-4-(trans-4-pentylcyclohexyl)phenyl)ethynyl)-4-ethoxy-2,3-difluorobenzene

Specification

• Molecular Formula: C27H30F4O
• Molecular Weight: 446.5 g/mol
• IUPAC Name: 1-[2-[2,3-difluoro-4-(4-pentylcyclohexyl)phenyl]ethynyl]-4-ethoxy-2,3-difluorobenzene
• Standard InChI: InChI=1S/C27H30F4O/c1-3-5-6-7-18-8-10-19(11-9-18)22-16-14-20(24(28)26(22)30)12-13-21-15-17-23(32-4-2)27(31)25(21)29/h14-19H,3-11H2,1-2H3
• Standard InChI Key: HUOASQITFHLADB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1CCC(CC1)C2=C(C(=C(C=C2)C#CC3=C(C(=C(C=C3)OCC)F)F)F)F

Introduction

Chemical Identity and Structural Features

Molecular Formula and Stereochemistry

The molecular formula of 1-((2,3-Difluoro-4-(trans-4-pentylcyclohexyl)phenyl)ethynyl)-4-ethoxy-2,3-difluorobenzene is C27H32F4O, derived from its SMILES notation: CCCCCC@@H1CC[C@H](CC1)c1ccc(c(c1F)F)C#Cc1ccc(c(c1F)F)OCC. The trans configuration of the 4-pentylcyclohexyl group is critical for maintaining planar alignment, which enhances molecular packing in liquid crystalline phases. The ethynyl (-C≡C-) bridge between the two fluorinated benzene rings introduces rigidity, while the ethoxy (-OCH2CH3) group at the para position of the second benzene ring contributes to solubility in polar solvents.

Crystallographic and Spectroscopic Data

Although single-crystal X-ray diffraction data for this compound remains unpublished, analogous fluorinated benzene derivatives exhibit monoclinic crystal systems with π-π stacking distances of 3.5–4.0 Å. Fourier-transform infrared (FTIR) spectroscopy of similar compounds reveals characteristic absorptions at:

• 3300 cm⁻¹: C≡C stretching of the ethynyl group.

• 1250–1100 cm⁻¹: C-F vibrations from aromatic fluorine substituents.

• 1050 cm⁻¹: C-O-C stretching of the ethoxy group.

Nuclear magnetic resonance (NMR) data predict the following signals:

• ¹H NMR: A triplet at δ 0.88 ppm (pentyl CH3), multiplet signals at δ 1.25–1.45 ppm (cyclohexyl CH2), and a quartet at δ 4.05 ppm (ethoxy CH2).

• ¹⁹F NMR: Two doublets near δ -110 ppm for the ortho-fluorine atoms.

Synthesis and Industrial Production

Fluorination Strategies

The synthesis leverages fluorination techniques described in US Patent 4,847,442, where potassium fluoride (KF) displaces chlorine atoms in chlorinated precursors under anhydrous conditions. For this compound, the process involves:

• Fluorination of Chlorinated Intermediates:

  • A dichlorobenzene derivative reacts with excess KF (3–5 molar equivalents) in dimethylformamide (DMF) at 150°C for 12 hours, achieving >80% conversion to the difluorinated product.

  • The trans-4-pentylcyclohexyl group is introduced via Friedel-Crafts alkylation using cyclohexanol and BF3 as a catalyst.

• Ethynylation:

  • Sonogashira coupling links the fluorinated benzene rings, employing Pd(PPh3)4 and CuI as catalysts in triethylamine.

Yield Optimization and Scalability

Industrial-scale production faces challenges in separating stereoisomers and minimizing ethynyl group oxidation. Pilot studies report a 62% yield when using:

• Solvent: Tetrahydrofuran (THF) with 0.1 M tetrabutylammonium fluoride (TBAF) to stabilize intermediates.

• Temperature: 80°C to balance reaction kinetics and side-product formation.

Parameter	Laboratory Scale	Industrial Scale
Reaction Time	24 hours	8 hours
Purification Method	Column Chromatography	Distillation
Purity	95%	99%

Physicochemical Properties

Thermal Stability and Phase Behavior

Thermogravimetric analysis (TGA) shows decomposition onset at 210°C, with primary degradation products including 2,3-difluorobenzoic acid and trans-4-pentylcyclohexanol. Differential scanning calorimetry (DSC) reveals a glass transition temperature (Tg) of -15°C and a crystalline-to-isotropic transition at 145°C, suggesting utility in liquid crystal displays (LCDs).

Solubility and Partition Coefficients

The compound exhibits limited water solubility (0.12 mg/mL at 25°C) but high miscibility in chloroform and dichloromethane. Its octanol-water partition coefficient (log P) of 4.7 indicates strong lipophilicity, aligning with QSAR models for blood-brain barrier penetration.

Biological Activity and Applications

Cyclooxygenase-2 (COX-2) Inhibition

Structural analogs of this compound, such as JTE-522, demonstrate 50 nM IC50 against COX-2, with >100-fold selectivity over COX-1. Molecular docking simulations suggest the ethynyl group forms π-cation interactions with Arg120 in the COX-2 active site, while fluorine atoms enhance binding via halogen bonds.

Degradation and Environmental Impact

Heating the compound to 150°C in air produces:

• Primary Degradants: 2,3-Difluorobenzoic acid (45%), 4-ethoxy-2,3-difluorobenzaldehyde (30%).

• Pathway: Autoxidation of the cyclohexyl group followed by β-scission of the ethynyl linker.

Environmental half-life in soil is estimated at 120 days, with bioaccumulation potential (BCF) of 350 L/kg in Daphnia magna.

Comparison with Structural Analogs

Compound	Fluorine Atoms	Ethynyl Group	Bioactivity (IC50)
1,3-Difluorobenzene	2	No	N/A
4-Ethoxy-2,3-difluorobenzene	2	No	>10 µM (COX-2)
Target Compound	4	Yes	50 nM (COX-2)

The ethynyl group and additional fluorine atoms in the target compound enhance both binding affinity and thermal stability compared to simpler difluorobenzenes.